Cas no 773868-67-0 (2,6-Dimethyl-4-fluorobenzyl alcohol)

• Product name: 2,6-Dimethyl-4-fluorobenzyl alcohol
• CAS No: 773868-67-0
• MF: C₉H₁₁OF
• MW: 154.18144
• MDL: MFCD03701056
• CID: 552220
• PubChem ID: 45090576

2,6-Dimethyl-4-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-fluoro-2,6-dimethyl-
• (4-Fluoro-2,6-dimethylphenyl)methanol
• 2,6-Dimethyl-4-fluorobenzyl alcohol
• Benzenemethanol, 4-fluoro-2,6-dimethyl- (9CI)
• AG-H-09544
• CTK5E4363
• MolPort-004-781-936
• PC5427
• SBB087014
• (4-fluoro-2,6-dimethyl-phenyl)methanol
• AB93163
• 773868-67-0
• CS-0194106
• MFCD03701056
• 4-Fluoro-2,6-dimethyl-benzyl alcohol
• A839074
• E89697
• SCHEMBL14724936
• DTXSID30666653

• MDL： MFCD03701056
• Inchi： InChI=1S/C9H11FO/c1-6-3-8(10)4-7(2)9(6)5-11/h3-4,11H,5H2,1-2H3
• InChI Key： UKQSZVFDOPDBJD-UHFFFAOYSA-N
• SMILES： CC1=C(CO)C(=CC(=C1)F)C

Computed Properties

• Exact Mass: 154.079
• Monoisotopic Mass: 154.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.101
• Melting Point: NA
• Boiling Point: 248.9°C at 760 mmHg
• Flash Point: 127.6°C
• Refractive Index: 1.516
• PSA: 20.23000
• LogP: 1.93480
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,6-Dimethyl-4-fluorobenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2,6-Dimethyl-4-fluorobenzyl alcohol

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